Cas no 860260-49-7 (6,8-Dibromo-2-methylimidazo[1,2-a]pyridine)

• Product Name: 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine
• CAS No: 860260-49-7
• MF: C₈H₆Br₂N₂
• MW: 289.954639911652
• CID: 718146
• PubChem ID: 53795304
• Update Time: 2025-05-24

6,8-Dibromo-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 6,8-dibromo-2-methyl-
• 6,8-DIBROMO-2-METHYLH-IMIDAZO[1,2-A]PYRIDINE
• Imidazo[1,2-a]pyridine,6,8-dibromo-2-methyl
• FEQUEUIQYDOCLW-UHFFFAOYSA-N
• CS-0097380
• SCHEMBL4886193
• 860260-49-7
• AMY15930
• DTXSID20706719

• MDL： MFCD11976224
• Inchi： 1S/C8H6Br2N2/c1-5-3-12-4-6(9)2-7(10)8(12)11-5/h2-4H,1H3
• InChI Key： FEQUEUIQYDOCLW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=C(C)N=C21)Br

Computed Properties

• Exact Mass: 287.89000
• Monoisotopic Mass: 287.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 3.16770

Additional information on 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine

Comprehensive Overview of 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine (CAS No. 860260-49-7)

6,8-Dibromo-2-methylimidazo[1,2-a]pyridine (CAS No. 860260-49-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of structures known for their diverse biological activities and applications in drug discovery. The presence of bromine atoms at the 6 and 8 positions, along with a methyl group at the 2 position, imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine has surged due to its potential role in the development of novel therapeutics. Researchers are particularly interested in its applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in the field of precision medicine. The compound's structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

Another area of interest is the compound's utility in organic electronics. The imidazo[1,2-a]pyridine core is being explored for its potential in light-emitting diodes (LEDs) and photovoltaic cells, as it exhibits favorable electron-transport properties. With the global push toward sustainable energy solutions, this application has become a focal point for material scientists. The brominated derivatives, such as 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine, are particularly valuable for cross-coupling reactions, which are essential in constructing complex organic frameworks.

From a synthetic perspective, the compound's CAS No. 860260-49-7 is frequently searched in chemical databases by researchers looking for reliable sources of high-purity intermediates. Quality control and scalability are critical concerns, especially for industries involved in high-throughput screening (HTS) and combinatorial chemistry. The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses, further driving its commercial demand.

Environmental and regulatory considerations also play a role in the compound's usage. While 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine is not classified as hazardous under current guidelines, researchers emphasize the importance of green chemistry principles in its synthesis. Solvent-free reactions and catalytic methods are being investigated to minimize waste and improve efficiency, reflecting the broader shift toward sustainable practices in chemical manufacturing.

In summary, 6,8-Dibromo-2-methylimidazo[1,2-a]pyridine (CAS No. 860260-49-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its relevance to cutting-edge research areas like GPCR targeting, organic electronics, and green synthesis ensures its continued prominence in scientific literature and industrial applications. As innovation in these fields progresses, the compound is poised to remain a key player in advancing both theoretical and applied chemistry.